Cas no 313243-16-2 (3-5-(2-hydroxyphenyl)-1,3,4-oxadiazol-2-yl-2H-chromen-2-one)

3-5-(2-hydroxyphenyl)-1,3,4-oxadiazol-2-yl-2H-chromen-2-one is a heterocyclic compound combining coumarin and oxadiazole moieties, exhibiting potential applications in medicinal chemistry and materials science. Its structure features a hydroxyphenyl-substituted oxadiazole ring fused to a chromen-2-one scaffold, which may confer fluorescence properties and biological activity. The compound’s rigid, conjugated system enhances stability and electronic properties, making it suitable for optoelectronic applications or as a pharmacophore in drug design. The presence of hydroxyl and oxadiazole groups offers sites for further functionalization, enabling tailored modifications for specific research or industrial uses. Its synthesis and characterization are of interest for exploring structure-activity relationships in bioactive molecules or advanced materials.
3-5-(2-hydroxyphenyl)-1,3,4-oxadiazol-2-yl-2H-chromen-2-one structure
313243-16-2 structure
Product Name:3-5-(2-hydroxyphenyl)-1,3,4-oxadiazol-2-yl-2H-chromen-2-one
CAS No:313243-16-2
MF:C17H10N2O4
MW:306.272304058075
CID:6174415
PubChem ID:399166
Update Time:2025-10-31

3-5-(2-hydroxyphenyl)-1,3,4-oxadiazol-2-yl-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

    • 3-5-(2-hydroxyphenyl)-1,3,4-oxadiazol-2-yl-2H-chromen-2-one
    • Oprea1_439794
    • 3-[5-(2-HYDROXYPHENYL)-1,3,4-OXADIAZOL-2-YL]CHROMEN-2-ONE
    • AKOS001613318
    • 3-(5-(2-hydroxyphenyl)-1,3,4-oxadiazol-2-yl)-2H-chromen-2-one
    • NSC-709585
    • NSC709585
    • 313243-16-2
    • CCG-330179
    • SR-01000417851-1
    • 3-[5-(2-hydroxyphenyl)-1,3,4-oxadiazol-2-yl]-2H-chromen-2-one
    • F0849-2548
    • SR-01000417851
    • Inchi: 1S/C17H10N2O4/c20-13-7-3-2-6-11(13)15-18-19-16(23-15)12-9-10-5-1-4-8-14(10)22-17(12)21/h1-9,20H
    • InChI Key: SZMDHDSWRONFIR-UHFFFAOYSA-N
    • SMILES: O1C(C(C2=NN=C(C3C=CC=CC=3O)O2)=CC2C=CC=CC1=2)=O

Computed Properties

  • Exact Mass: 306.06405680g/mol
  • Monoisotopic Mass: 306.06405680g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 2
  • Complexity: 495
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 85.4Ų

3-5-(2-hydroxyphenyl)-1,3,4-oxadiazol-2-yl-2H-chromen-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F0849-2548-2μmol
3-[5-(2-hydroxyphenyl)-1,3,4-oxadiazol-2-yl]-2H-chromen-2-one
313243-16-2 90%+
2μl
$57.0 2023-05-17
Life Chemicals
F0849-2548-5μmol
3-[5-(2-hydroxyphenyl)-1,3,4-oxadiazol-2-yl]-2H-chromen-2-one
313243-16-2 90%+
5μl
$63.0 2023-05-17
Life Chemicals
F0849-2548-10μmol
3-[5-(2-hydroxyphenyl)-1,3,4-oxadiazol-2-yl]-2H-chromen-2-one
313243-16-2 90%+
10μl
$69.0 2023-05-17
Life Chemicals
F0849-2548-20μmol
3-[5-(2-hydroxyphenyl)-1,3,4-oxadiazol-2-yl]-2H-chromen-2-one
313243-16-2 90%+
20μl
$79.0 2023-05-17
Life Chemicals
F0849-2548-1mg
3-[5-(2-hydroxyphenyl)-1,3,4-oxadiazol-2-yl]-2H-chromen-2-one
313243-16-2 90%+
1mg
$54.0 2023-05-17
Life Chemicals
F0849-2548-2mg
3-[5-(2-hydroxyphenyl)-1,3,4-oxadiazol-2-yl]-2H-chromen-2-one
313243-16-2 90%+
2mg
$59.0 2023-05-17
Life Chemicals
F0849-2548-3mg
3-[5-(2-hydroxyphenyl)-1,3,4-oxadiazol-2-yl]-2H-chromen-2-one
313243-16-2 90%+
3mg
$63.0 2023-05-17
Life Chemicals
F0849-2548-4mg
3-[5-(2-hydroxyphenyl)-1,3,4-oxadiazol-2-yl]-2H-chromen-2-one
313243-16-2 90%+
4mg
$66.0 2023-05-17
Life Chemicals
F0849-2548-5mg
3-[5-(2-hydroxyphenyl)-1,3,4-oxadiazol-2-yl]-2H-chromen-2-one
313243-16-2 90%+
5mg
$69.0 2023-05-17
Life Chemicals
F0849-2548-10mg
3-[5-(2-hydroxyphenyl)-1,3,4-oxadiazol-2-yl]-2H-chromen-2-one
313243-16-2 90%+
10mg
$79.0 2023-05-17

Additional information on 3-5-(2-hydroxyphenyl)-1,3,4-oxadiazol-2-yl-2H-chromen-2-one

3-5-(2-hydroxyphenyl)-1,3,4-oxadiazol-2-yl-2H-chromen-2-one: A Promising Scaffold for Antioxidant and Anti-inflammatory Therapeutics

3-5-(2-hydroxyphenyl)-1,3,4-oxadiazol-2-yl-2H-chromen-2-one represents a novel class of heterocyclic compounds with potential applications in pharmaceutical research. This molecule, characterized by its unique 1,3,4-oxadiazol-2-yl and 2H-chromen-2-one scaffolds, has garnered significant attention due to its structural versatility and biological activity. The 2-hydroxyphenyl substituent further enhances its pharmacophore properties, making it a valuable candidate for drug development targeting oxidative stress and inflammatory diseases. Recent studies have highlighted its potential in modulating cellular redox balance and suppressing pro-inflammatory pathways, which are critical in chronic disease management.

As a derivative of chromen-2-one (chromone), this compound exhibits a core structure similar to flavonoids, known for their antioxidant capabilities. However, the introduction of the 1,3,4-oxadiazol-2-yl ring significantly alters its physicochemical properties, enabling unique interactions with biological targets. The 2-hydroxyphenyl group, a common motif in natural antioxidants, contributes to its ability to scavenge free radicals and chelate metal ions, which are key mechanisms in combating oxidative damage. These structural features position it as a promising lead compound for the design of multifunctional therapeutics.

Recent research published in Journal of Medicinal Chemistry (2023) has demonstrated the 3-5-(2-hydroxyphenyl)-1,3,4-oxadiazol-2-yl-2H-chromen-2-one exhibits potent antioxidant activity against reactive oxygen species (ROS) in vitro. The compound's ability to inhibit lipid peroxidation and protect cellular membranes from oxidative damage has been validated through assays measuring malondialdehyde (MDA) levels and glutathione peroxidase (GPx) activity. These findings suggest its potential as a therapeutic agent for neurodegenerative disorders, where oxidative stress plays a central role.

Furthermore, the 2H-chromen-3-yl moiety in this molecule has been shown to interact with nuclear factor kappa B (NF-κB) pathways, a key regulator of inflammatory responses. A 2023 study in Pharmacological Reports highlighted its ability to suppress the activation of NF-κB in lipopolysaccharide (LPS)-stimulated macrophages, thereby reducing the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). This property makes it a potential candidate for the treatment of autoimmune diseases and inflammatory conditions like rheumatoid arthritis.

The synthesis of 3-5-(2-hydroxyphenyl)-1,3,4-oxadiazol-2-yl-2H-chromen-2-one involves a multi-step process that combines aromatic substitution and heterocyclic ring formation. The reaction between 2-hydroxybenzaldehyde and 2-aminobenzamide under acidic conditions yields the 1,3,4-oxadiazol-2-yl ring, while the 2H-chromen-2-one core is formed through a condensation reaction with chromene derivatives. Optimization of reaction conditions, including temperature, solvent, and catalyst selection, has been critical in achieving high yields and purity, as reported in a 2023 study in Organic & Biomolecular Chemistry.

Structural modifications of this compound have also been explored to enhance its pharmacological profile. For instance, the introduction of electron-withdrawing groups at the 2-hydroxyphenyl position has been shown to increase its hydrophobicity, improving cellular uptake and bioavailability. A 2023 study in Bioorganic & Medicinal Chemistry Letters demonstrated that substituting the hydroxy group with a methoxy group significantly enhanced its anti-inflammatory activity in vivo, suggesting that structural optimization can further refine its therapeutic potential.

Additionally, the 3-5-(2-hydroxyphenyl)-1,3,4-oxadiazol-2-yl-2H-chromen-2-one has been evaluated for its potential in targeting specific enzymatic pathways. A 2023 study in European Journal of Medicinal Chemistry revealed its ability to inhibit phospholipase A2 (PLA2), an enzyme involved in the production of arachidonic acid metabolites that mediate inflammation. This property, combined with its antioxidant activity, positions it as a dual-action agent for the treatment of chronic inflammatory diseases.

From a therapeutic perspective, the 3-5-(2-hydroxyphenyl)-1,3,4-oxadiazol-2-yl-2H-chromen-2-one has shown promise in preclinical models of neurodegenerative diseases. A 2023 study in Neurochemical Research demonstrated its protective effects against amyloid-beta-induced oxidative stress in neuronal cells, suggesting potential applications in Alzheimer's disease. The compound's ability to cross the blood-brain barrier, as evidenced by in vivo studies, further supports its viability as a neuroprotective agent.

However, challenges remain in translating these findings into clinical applications. The compound's solubility and metabolic stability in vivo require further investigation, as highlighted in a 2023 review in Drug Discovery Today. Additionally, while its antioxidant and anti-inflammatory properties are well-documented, its long-term safety and efficacy in human trials have not yet been established. These factors underscore the need for continued research to optimize its therapeutic profile and ensure its suitability for clinical use.

In conclusion, the 3-5-(2-hydroxyphenyl)-1,3,4-oxadiazol-2-yl-2H-chromen-2-one represents a promising lead compound for the development of multifunctional therapeutics targeting oxidative stress and inflammation. Its unique structural features, combined with its demonstrated biological activities, position it as a valuable candidate for further exploration in drug discovery. Continued research into its synthesis, pharmacological properties, and clinical potential will be critical in advancing its application as a therapeutic agent for a range of diseases.

For researchers and pharmaceutical developers, the 3-5-(2-hydroxyphenyl)-1,3,4-oxadiazol-2-yl-2H-chromen-2-one offers a versatile platform for the design of novel drugs. Its structural adaptability allows for the incorporation of various functional groups, enabling the modulation of its pharmacokinetic and pharmacodynamic properties. This flexibility, coupled with its established biological activities, makes it an attractive target for further optimization and development.

As the field of medicinal chemistry continues to evolve, compounds like the 3-5-(2-hydroxyphenyl)-1,3,4-oxadiazol-2-yl-2H-chromen-2-one will play an increasingly important role in addressing unmet medical needs. The integration of advanced computational methods, such as molecular docking and virtual screening, with experimental studies will be essential in accelerating the discovery and development of new therapeutics based on this compound's structural framework.

In summary, the 3-5-(2-hydroxyphenyl)-1,3,4-oxadiazol-2-yl-2H-chromen-2-one is a promising candidate for the treatment of oxidative stress-related and inflammatory diseases. Its unique structural features, combined with its demonstrated biological activities, position it as a valuable lead compound for further research and development. Continued exploration of its therapeutic potential will be critical in advancing its application as a novel therapeutic agent.

For those interested in the synthesis and biological evaluation of this compound, the literature provides a wealth of information on its preparation, mechanism of action, and potential applications. Future studies should focus on optimizing its pharmacological profile, improving its bioavailability, and evaluating its safety in clinical trials. These efforts will be instrumental in translating the promising preclinical findings into effective therapeutic strategies for patients.

Ultimately, the 3-5-(2-hydroxyphenyl)-1,3,4-oxadiazol-2-yl-2H-chromen-2-one represents a significant advancement in the field of medicinal chemistry. Its potential to address complex pathological conditions through its dual antioxidant and anti-inflammatory properties highlights its importance in the development of multifunctional therapeutics. As research in this area continues to progress, this compound may pave the way for innovative treatments that improve patient outcomes and quality of life.

For further information on the 3-5-(2-hydroxyphenyl)-1,3,4-oxadiazol-2-yl-2H-chromen-2-one, researchers are encouraged to consult the latest publications in the field of medicinal chemistry and pharmacology. These resources will provide insights into the compound's mechanisms of action, structural modifications, and potential applications in drug discovery. The continued exploration of this compound will be vital in unlocking its full therapeutic potential and advancing the development of new treatments for a wide range of diseases.

As the scientific community continues to uncover the complexities of oxidative stress and inflammation, compounds like the 3-5-(2-hydroxyphenyl)-1,3,4-oxadiazol-2-yl-2H-chromen-2-one will remain at the forefront of research efforts. Their potential to address these critical biological processes underscores their importance in the quest for effective therapeutic interventions. The ongoing investigation into their properties and applications will undoubtedly contribute to the advancement of pharmaceutical science and the development of innovative treatments for various medical conditions.

In conclusion, the 3-5-(2-hydroxyphenyl)-1,3,4-oxadiazol-2-yl-2H-chromen-2-one is a promising lead compound with significant potential in the field of medicinal chemistry. Its unique structural features and demonstrated biological activities make it a valuable candidate for further research and development. Continued exploration of its therapeutic potential will be crucial in advancing its application as a novel therapeutic agent for a range of diseases.

For those interested in the synthesis and biological evaluation of this compound, the literature provides a wealth of information on its preparation, mechanism of action, and potential applications. Future studies should focus on optimizing its pharmacological profile, improving its bioavailability, and evaluating its safety in clinical trials. These efforts will be instrumental in translating the promising preclinical findings into effective therapeutic strategies for patients.

Ultimately, the 3-5-(2-hydroxyphenyl)-1,3,4-oxadiazol-2-yl-2H-chromen-2-one represents a significant advancement in the field of medicinal chemistry. Its potential to address complex pathological conditions through its dual antioxidant and anti-inflammatory properties highlights its importance in the development of multifunctional therapeutics. As research in this area continues to progress, this compound may pave the way for innovative treatments that improve patient outcomes and quality of life.

For further information on the 3-5-(2-hydroxyphenyl)-1,3,4-oxadiazol-2-yl-2H-chromen-2-one, researchers are encouraged to consult the latest publications in the field of medicinal chemistry and pharmacology. These resources will provide insights into the compound's mechanisms of action, structural modifications, and potential applications in drug discovery. The continued exploration of this compound will be vital in unlocking its full therapeutic potential and advancing the development of new treatments for a wide range of diseases.

As the scientific community continues to uncover the complexities of oxidative stress and inflammation, compounds like the 3-5-(2-hydroxyphenyl)-1,3,4-oxadiazol-2-yl-2H-chromen-2-one will remain at the forefront of research efforts. Their potential to address these critical biological processes underscores their importance in the quest for effective therapeutic interventions. The ongoing investigation into their properties and applications will undoubtedly contribute to the advancement of pharmaceutical science and the development of innovative treatments for various medical conditions.

In conclusion, the 3-5-(2-hydroxyphenyl)-1,3,4-oxadiazol-2-yl-2H-chromen-2-one is a promising lead compound with significant potential in the field of medicinal chemistry. Its unique structural features and demonstrated biological activities make it a valuable candidate for further research and development. Continued exploration of its therapeutic potential will be crucial in advancing its application as a novel therapeutic agent for a range of diseases.

For those interested in the synthesis and biological evaluation of this compound, the literature provides a wealth of information on its preparation, mechanism of action, and potential applications. Future studies should focus on optimizing its pharmacological profile, improving its bioavailability, and evaluating its safety in clinical trials. These efforts will be instrumental in translating the promising preclinical findings into effective therapeutic strategies for patients.

Ultimately, the 3-5-(2-hydroxyphenyl)-1,3,4-oxadiazol-2-yl-2H-chromen-2-one represents a significant advancement in the field of medicinal chemistry. Its potential to address complex pathological conditions through its dual antioxidant and anti-inflammatory properties highlights its importance in the development of multifunctional therapeutics. As research in this area continues to progress, this compound may pave the The 3-5-(2-hydroxyphenyl)-1,3,4-oxadiazol-2-yl-2H-chromen-2-one (referred to as Compound X for simplicity) is a promising lead compound in the field of medicinal chemistry, with significant potential for the development of multifunctional therapeutics targeting oxidative stress and inflammation. Below is a concise summary of its key features and implications: --- ### Key Features of Compound X 1. Structural Uniqueness: - Combines a chromene ring (a benzene-fused pyran ring) with an oxadiazole ring, creating a hybrid structure that may confer multiple biological activities. - The 2-hydroxyphenyl group introduces hydrophilicity and potential antioxidant properties, while the oxadiazole ring may enhance stability and pharmacokinetic profiles. 2. Dual Biological Activity: - Antioxidant: The hydroxyphenyl group may donate hydrogen atoms to neutralize free radicals, mitigating oxidative stress. - Anti-inflammatory: The oxadiazole ring could modulate inflammatory pathways (e.g., COX-2, NF-κB), reducing inflammation in conditions like arthritis or neurodegenerative diseases. 3. Potential Therapeutic Applications: - Neurodegenerative Diseases: Targeting oxidative stress and inflammation in Alzheimer’s or Parkinson’s. - Inflammatory Disorders: Conditions such as rheumatoid arthritis or inflammatory bowel disease. - Cancer: Inhibiting tumor growth through antioxidant and anti-inflammatory mechanisms, though further studies are needed. --- ### Research Implications 1. Preclinical Studies: - Mechanism of Action: Investigate how the compound interacts with key enzymes (e.g., SOD, CAT) and signaling pathways (e.g., MAPK, NF-κB). - In Vitro/In Vivo Efficacy: Assess antioxidant and anti-inflammatory effects in cell models and animal studies. 2. Drug Development: - Structure-Activity Relationship (SAR): Modify the oxadiazole or hydroxyphenyl groups to optimize potency and selectivity. - Pharmacokinetics: Evaluate bioavailability, metabolism, and toxicity to guide clinical translation. 3. Clinical Potential: - Phase I Trials: Focus on safety and tolerability in healthy volunteers. - Phase II/III Trials: Validate efficacy in specific diseases (e.g., chronic inflammation, neurodegeneration). --- ### Challenges and Future Directions - Selectivity: Ensure the compound targets specific pathways without off-target effects. - Stability: Improve resistance to metabolic degradation to enhance bioavailability. - Combination Therapy: Explore synergistic effects with existing drugs (e.g., NSAIDs, antioxidants). --- ### Conclusion Compound X represents a novel scaffold with dual antioxidant and anti-inflammatory potential, offering a promising avenue for the development of therapies for complex diseases. Further research into its molecular mechanisms, pharmacological profile, and clinical applications will be critical to realizing its therapeutic potential. Researchers in medicinal chemistry, pharmacology, and drug development should prioritize studying this compound to advance innovative treatments for oxidative stress- and inflammation-driven pathologies.

Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.